Cas no 318951-62-1 (4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole)

• Product Name: 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole
• CAS No: 318951-62-1
• MF: C₂₁H₁₂Cl₄N₂O₂S
• MW: 498.209179878235
• CID: 5155801
• Update Time: 2026-03-04

4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole

• Inchi： 1S/C21H12Cl4N2O2S/c22-14-8-6-13(7-9-14)21-18(30(28,29)15-4-2-1-3-5-15)12-26-27(21)17-11-10-16(23)19(24)20(17)25/h1-12H
• InChI Key： WGOPDWXVGLQEAJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2Cl)C(C2=CC=C(Cl)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)C=N1

Additional information on 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole

Introduction to 4-(Benzenesulfonyl)-5-(4-Chlorophenyl)-1-(2,3,4-Trichlorophenyl)-1H-Pyrazole (CAS No. 318951-62-1)

4-(Benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole (CAS No. 318951-62-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of this compound, particularly the presence of multiple chloro substituents and a benzenesulfonyl group, make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole is characterized by a pyrazole ring core with specific functional groups attached to it. The benzenesulfonyl group at the 4-position and the 4-chlorophenyl group at the 5-position contribute to its stability and reactivity. Additionally, the 2,3,4-trichlorophenyl substituent at the 1-position imparts significant hydrophobicity and electronic effects, which are crucial for its biological activity.

Recent studies have highlighted the potential of 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The selective inhibition of COX-2 over COX-1 suggests that it may have fewer gastrointestinal side effects compared to non-selective NSAIDs.

In addition to its anti-inflammatory properties, 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole has shown promise in cancer research. Studies have indicated that this compound exhibits cytotoxic activity against various cancer cell lines. A study published in Cancer Letters reported that it selectively induces apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2 family proteins.

The pharmacokinetic properties of 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole have also been investigated. Research conducted by a team at the University of California found that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further development as an oral therapeutic agent.

Safety and toxicity studies are essential for any potential drug candidate. Preliminary toxicological assessments have shown that 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole exhibits low toxicity at therapeutic concentrations. However, more comprehensive studies are needed to fully evaluate its safety profile before it can be considered for clinical trials.

The synthesis of 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of a suitable hydrazine derivative with an appropriate acetylene or ketone precursor. The subsequent functionalization steps introduce the benzenesulfonyl and chloro substituents to yield the final product.

In conclusion, 4-(benzenesulfonyl)-5-(4-chlorophenyl)-1-(2,3,4-trichlorophenyl)-1H-pyrazole (CAS No. 318951-62-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.